Cas no 648924-57-6 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-)
648924-57-6 structure
Product Name:Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
CAS No:648924-57-6
MF:C21H19NO2
MW:317.381065607071
CID:412109
PubChem ID:57721669
Update Time:2025-04-19
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
- 2-hydroxy-3-methyl-N-[(3-phenylphenyl)methyl]benzamide
- N-[([1,1'-Biphenyl]-3-yl)methyl]-2-hydroxy-3-methylbenzamide
- 648924-57-6
- SCHEMBL13812771
- DTXSID30727713
-
- Inchi: 1S/C21H19NO2/c1-15-7-5-12-19(20(15)23)21(24)22-14-16-8-6-11-18(13-16)17-9-3-2-4-10-17/h2-13,23H,14H2,1H3,(H,22,24)
- InChI Key: WYNUGONLFVGSBW-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC=CC=1C(NCC1C=CC=C(C2C=CC=CC=2)C=1)=O
Computed Properties
- Exact Mass: 317.14167
- Monoisotopic Mass: 317.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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